Cas no 2172596-13-1 (8,8-dimethyl-1,7-dioxa-4-azaspiro4.4nonane)

• Product Name: 8,8-dimethyl-1,7-dioxa-4-azaspiro4.4nonane
• CAS No: 2172596-13-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6599335
• PubChem ID: 165604750
• Update Time: 2025-10-29

8,8-dimethyl-1,7-dioxa-4-azaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-1,7-dioxa-4-azaspiro4.4nonane
• 2172596-13-1
• EN300-1645412
• 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane

• Inchi： 1S/C8H15NO2/c1-7(2)5-8(6-11-7)9-3-4-10-8/h9H,3-6H2,1-2H3
• InChI Key： RQKSGUMSQITMGS-UHFFFAOYSA-N
• SMILES： O1CC2(CC1(C)C)NCCO2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 8,8-dimethyl-1,7-dioxa-4-azaspiro4.4nonane

Professional Introduction to Compound with CAS No. 2172596-13-1 and Product Name: 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane

The compound identified by the CAS number 2172596-13-1 and the product name 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane represents a fascinating molecular entity within the realm of organic chemistry. This spirocyclic compound features a unique structural framework composed of two fused rings, specifically a nine-membered spirocyclic system connected to an azacyclohexane ring. The presence of oxygen atoms at the 1 and 7 positions, along with the dimethyl substitution at the 8 positions, contributes to its distinct chemical properties and potential applications in pharmaceutical research.

From a structural perspective, the spirocyclic core of 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane imparts rigidity and stability to the molecule, which is often a desirable characteristic in drug candidates. The azaspiro structure can serve as a scaffold for modulating biological activity by influencing both electronic and steric interactions with biological targets. Recent advancements in medicinal chemistry have highlighted the utility of spirocyclic compounds in developing novel therapeutic agents due to their ability to exhibit high binding affinity and selectivity.

The dimethyl groups at the 8 positions introduce additional steric bulk, which can be strategically employed to optimize pharmacokinetic profiles such as solubility and metabolic stability. This modification is particularly relevant in the context of drug design, where fine-tuning molecular properties is essential for achieving desired pharmacological effects. Studies have demonstrated that spirocyclic systems can exhibit enhanced binding interactions with biological macromolecules, making them attractive for developing small-molecule inhibitors or agonists.

In the context of contemporary research, compounds like 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane are being explored for their potential in various therapeutic areas. For instance, spirocyclic scaffolds have shown promise in the development of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The unique structural motif may also contribute to reduced off-target effects by minimizing interactions with non-target proteins.

The oxygen atoms at the 1 and 7 positions introduce polar functional groups that can enhance solubility and interact favorably with polar biological targets. These features are particularly relevant in designing molecules that require rapid absorption and distribution within the body. Additionally, the presence of an azacyclohexane ring suggests potential for hydrogen bonding interactions with biological receptors, further enhancing binding affinity.

Recent computational studies have shed light on the conformational dynamics of 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane, revealing insights into its potential as a pharmacophore. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at an atomic level. These simulations have provided valuable guidance for optimizing its structure to improve pharmacological activity.

The synthesis of 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane presents unique challenges due to its complex spirocyclic architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and ring-closing metathesis have been particularly useful in assembling the required structural motifs efficiently.

From a broader perspective, compounds like 2172596-13-1 contribute to the growing library of spirocyclic scaffolds being explored in drug discovery programs worldwide. These molecules represent a rich source of structural diversity that can be leveraged to develop innovative therapeutic strategies against various diseases. The combination of computational chemistry, synthetic organic chemistry, and biophysical studies has created a powerful framework for uncovering new drug candidates.

The future prospects for 8,8-dimethyl-1,7-dioxa-4-azaspiro[4.4]nonane and related compounds remain promising as research continues to uncover new applications and optimize their pharmacological profiles. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide.